Stereochemical Potency Differential: (Z)-Isomer vs. (E)-Isomer in PfdUTPase Wild-Type Enzyme Inhibition
The (E)-isomer (1-[(E)-4-trityloxy-2-butenyl]uracil, BRENDA Ligand 24141) inhibits wild-type PfdUTPase with a Ki of approximately 600 nM at pH 8.0 and 25°C [1]. The (Z)-isomer inhibits the same target with a Ki of 1,200 nM under comparable assay conditions [2]. This represents an approximately 2-fold potency advantage for the (E)-configuration, indicating that the trans geometry of the butenyl linker orients the trityl group more favorably within the hydrophobic binding sub-pocket. Researchers requiring the (Z)-isomer specifically—for crystallographic studies of alternative binding poses, for comparison with saturated-linker analogs, or for probing the stereochemical tolerance of the binding site—must verify isomeric identity at procurement.
Differential
| Evidence Dimension | Enzyme inhibition constant (Ki) for wild-type Plasmodium falciparum dUTPase |
|---|---|
| Target Compound Data | Ki = 1,200 nM (1.2 µM); assay: recombinant PfdUTPase, pH 8.0, 25°C |
| Comparator Or Baseline | 1-[(E)-4-trityloxy-2-butenyl]uracil; Ki = ~600 nM (0.6 µM); same target and pH conditions (BRENDA ligand 24141) |
| Quantified Difference | ~2-fold lower potency for the (Z)-isomer relative to the (E)-isomer |
| Conditions | Recombinant PfdUTPase inhibition assay, pH 8.0, 25°C; data curated from Nguyen et al. (2006) J Med Chem 49:4183–4195 |
Why This Matters
The ~2-fold potency difference between (Z) and (E) isomers demonstrates that stereochemical configuration is a non-interchangeable determinant of target engagement; procurement of the incorrect isomer will yield systematically different potency data.
- [1] BRENDA Enzyme Database, Ligand ID 24141: 1-[(E)-4-trityloxy-2-butenyl]uracil. Ki wild-type enzyme: 0.0006 (600 nM) at pH 8.0, 25°C. https://brenda-enzymes.info/ligand.php?brenda_ligand_id=24141 View Source
- [2] BindingDB Entry BDBM50190531: 1-[(Z)-4-trityloxy-2-butenyl]uracil. Ki = 1,200 nM for P. falciparum dUTPase. Nguyen et al., J Med Chem 2006. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50190531 View Source
